Cas no 166196-73-2 (2-(1H-Pyrazol-3-yl)-1,3-thiazole)

2-(1H-Pyrazol-3-yl)-1,3-thiazole is a versatile heterocyclic compound known for its unique chemical properties. It exhibits high stability and is suitable for various synthetic applications. This compound is particularly valuable in the synthesis of pharmaceuticals and agrochemicals due to its ability to form stable bonds with other functional groups. Its structural diversity and reactivity make it a valuable building block in organic synthesis.

2-(1H-Pyrazol-3-yl)-1,3-thiazole structure

166196-73-2 structure

Product Name:2-(1H-Pyrazol-3-yl)-1,3-thiazole

CAS No:166196-73-2

MF:C₆H₅N₃S

MW:151.188998937607

MDL:MFCD00105072

CID:830657

PubChem ID:3363559

Update Time:2026-04-29

2-(1H-Pyrazol-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Pyrazol-3-yl)thiazole
- 2-(1H-Pyrazol-3-yl)-1,3-thiazole
- Thiazole, 2-(1H-pyrazol-3-yl)-
- LogP
- 2-(1H-pyrazol-5-yl)thiazole
- MDL： MFCD00105072
- Inchi： InChI=1S/C6H5N3S/c1-2-8-9-5(1)6-7-3-4-10-6/h1-4H,(H,8,9)
- InChI Key： UZOGLHNKDHOSGA-UHFFFAOYSA-N
- SMILES： C1=CNN=C1C2=NC=CS2

Computed Properties

Exact Mass: 151.02055
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1

Experimental Properties

PSA: 41.57

2-(1H-Pyrazol-3-yl)-1,3-thiazole Pricemore >>

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Chemenu	CM189879-1g	2-(1H-Pyrazol-3-yl)-1,3-thiazole	166196-73-2	95%	1g	$430	2021-08-05
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Alichem	A059003829-1g	2-(1H-Pyrazol-3-yl)thiazole	166196-73-2	95%	1g	$390.60	2022-04-02
Fluorochem	068624-1g	2-(1H-Pyrazol-3-yl)-1,3-thiazole	166196-73-2	97%	1g	￡96.00	2022-03-01
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Apollo Scientific	OR110205-250mg	2-(1H-Pyrazol-3-yl)-1,3-thiazole	166196-73-2		250mg	£35.00	2025-02-19
Apollo Scientific	OR110205-1g	2-(1H-Pyrazol-3-yl)-1,3-thiazole	166196-73-2		1g	£90.00	2025-02-19
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